Cas no 126811-19-6 (4,7-dichloro-1H-Indole-3-carboxaldehyde)
126811-19-6 structure
Product Name:4,7-dichloro-1H-Indole-3-carboxaldehyde
CAS No:126811-19-6
MF:C9H5Cl2NO
MW:214.048100233078
CID:1103762
PubChem ID:82374057
Update Time:2025-04-20
4,7-dichloro-1H-Indole-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,7-dichloro-1H-Indole-3-carboxaldehyde
- 4,7-dichloro-1H-indole-3-carbaldehyde
- SCHEMBL671586
- SY342834
- MFCD15209177
- DB-331879
- 126811-19-6
- 4,7-Dichloroindole-3-carbaldehyde
-
- Inchi： 1S/C9H5Cl2NO/c10-6-1-2-7(11)9-8(6)5(4-13)3-12-9/h1-4,12H
- InChI Key： XOCDSOQRSTWNJN-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C2=C1C(C=O)=CN2)Cl
Computed Properties
- Exact Mass: 212.9748192g/mol
- Monoisotopic Mass: 212.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 32.9Ų
4,7-dichloro-1H-Indole-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199000594-250mg |
4,7-dichloro-1H-indole-3-carbaldehyde |
126811-19-6 | 98% | 250mg |
$709.01 | 2022-04-03 | |
| Alichem | A199000594-500mg |
4,7-dichloro-1H-indole-3-carbaldehyde |
126811-19-6 | 98% | 500mg |
$1,021.81 | 2022-04-03 | |
| Alichem | A199000594-1g |
4,7-dichloro-1H-indole-3-carbaldehyde |
126811-19-6 | 98% | 1g |
$1,756.89 | 2022-04-03 |
4,7-dichloro-1H-Indole-3-carboxaldehyde Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
126811-19-6 (4,7-dichloro-1H-Indole-3-carboxaldehyde) Related Products
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